Cas no 1807135-49-4 (5-Bromo-2,3-diiodophenol)

• Product Name: 5-Bromo-2,3-diiodophenol
• CAS No: 1807135-49-4
• MF: C₆H₃BrI₂O
• MW: 424.800365686417
• CID: 4977222
• Update Time: 2025-05-26

5-Bromo-2,3-diiodophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-diiodophenol

• Inchi： 1S/C6H3BrI2O/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： OKDQFXXBXALHEQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1O)Br)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 5-Bromo-2,3-diiodophenol

Properties and Applications of 5-Bromo-2,3-diiodophenol (CAS No. 1807135-49-4)

5-Bromo-2,3-diiodophenol, identified by its Chemical Abstracts Service (CAS) number 1807135-49-4, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound features a benzene ring substituted with bromine and iodine atoms at the 2 and 3 positions, respectively. The presence of multiple halogen atoms makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural uniqueness of 5-Bromo-2,3-diiodophenol lies in its dual halogenation pattern, which enhances its reactivity and utility in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The bromine and iodine substituents can be selectively modified or displaced, allowing for fine-tuning of molecular properties and functionalities.

In recent years, 5-Bromo-2,3-diiodophenol has been explored as a key precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The iodine atom at the 3-position can be readily removed or replaced with other groups, enabling the construction of heterocyclic scaffolds that exhibit potent biological activity.

One notable application of 5-Bromo-2,3-diiodophenol is in the synthesis of antiviral agents. The halogenated aromatic core is a common motif in drugs that interfere with viral replication mechanisms. Researchers have leveraged its reactivity to introduce additional functional groups that enhance binding affinity to viral enzymes or receptors. This approach has led to the discovery of novel compounds with promising antiviral properties.

The pharmaceutical industry has also utilized 5-Bromo-2,3-diiodophenol as a building block for designing antimicrobial agents. The compound’s ability to undergo sequential functionalization allows for the creation of molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such derivatives have shown efficacy against multidrug-resistant strains, highlighting the importance of this intermediate in addressing global antimicrobial resistance challenges.

Another area where 5-Bromo-2,3-diiodophenol has made significant contributions is in materials science. Its halogenated structure facilitates the development of organic semiconductors and light-emitting diodes (OLEDs). By incorporating this compound into polymer matrices or thin films, researchers have achieved improved charge transport properties and enhanced luminescence efficiency. These advancements are critical for next-generation electronic devices and display technologies.

The synthesis of 5-Bromo-2,3-diiodophenol typically involves bromination and iodination reactions on a pre-functionalized benzene ring. Advanced synthetic methodologies have been developed to achieve high regioselectivity and yield, ensuring scalability for industrial applications. Techniques such as metal-catalyzed halogen exchange and electrochemical iodination have further refined the production process.

From a research perspective, 5-Bromo-2,3-diiodophenol serves as a valuable tool for exploring new synthetic pathways and reaction mechanisms. Its versatility allows chemists to test novel catalytic systems and reaction conditions under mild conditions while maintaining high functional group tolerance. This flexibility has spurred innovation in medicinal chemistry and chemical biology.

The safety profile of 5-Bromo-2,3-diiodophenol is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper laboratory protocols must be followed to prevent exposure to skin or eyes. Storage conditions should also be optimized to prevent degradation due to moisture or light exposure.

In conclusion,5-Bromo-2,3-diiodophenol (CAS No. 1807135-49-4) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and organic synthesis. Its unique structural features enable diverse chemical transformations that drive innovation in drug discovery and advanced materials development. As research continues to uncover new applications for this intermediate,5-Bromo-2,3-diiodophenol will undoubtedly remain a cornerstone in synthetic chemistry.